![molecular formula C8H5BrN2O B1293364 6-Bromo-1H-indazole-3-carbaldehyde CAS No. 885271-72-7](/img/structure/B1293364.png)
6-Bromo-1H-indazole-3-carbaldehyde
Overview
Description
“6-Bromo-1H-indazole-3-carbaldehyde” is a chemical compound with the CAS Number: 885271-72-7 . It has a molecular weight of 225.04 and its IUPAC name is 6-bromo-1H-indazole-3-carbaldehyde . It is a solid at room temperature .
Synthesis Analysis
While specific synthesis methods for “6-Bromo-1H-indazole-3-carbaldehyde” were not found, there are general strategies for the synthesis of 1H- and 2H-indazoles . These strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Molecular Structure Analysis
The InChI code for “6-Bromo-1H-indazole-3-carbaldehyde” is 1S/C8H5BrN2O/c9-5-1-2-6-7(3-5)10-11-8(6)4-12/h1-4H,(H,10,11)
. This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
“6-Bromo-1H-indazole-3-carbaldehyde” is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .
Scientific Research Applications
Biochemical Research
“6-Bromo-1H-indazole-3-carbaldehyde” is used in biochemical research . It’s a compound that can be used in proteomics research, which is the large-scale study of proteins, particularly their structures and functions .
Aldose Reductase Inhibitor
Derivatives of “1H-Indole-3-Carbaldehyde”, which “6-Bromo-1H-indazole-3-carbaldehyde” is a part of, have been evaluated as aldose reductase (ALR2) inhibitors . Aldose reductase is an enzyme involved in the metabolism of glucose to sorbitol, and excessive activity of this enzyme can lead to various health problems, including diabetic complications .
Aldehyde Reductase Inhibitor
In addition to being an aldose reductase inhibitor, derivatives of “1H-Indole-3-Carbaldehyde” have also been evaluated as aldehyde reductase (ALR1) inhibitors . Aldehyde reductase is an enzyme that detoxifies aldehydes and ketones, and its inhibition can be beneficial in the treatment of certain conditions .
Safety and Hazards
Mechanism of Action
Target of Action
Indazole derivatives, a family to which this compound belongs, have been known to interact with a variety of biological targets, including enzymes and receptors, contributing to their diverse range of applications .
Mode of Action
The indazole core is a key component in many functional molecules used in various applications . The bromine atom at the 6th position and the carbaldehyde group at the 3rd position may influence the compound’s interaction with its targets .
Biochemical Pathways
Indazole derivatives have been implicated in a variety of biochemical pathways due to their diverse biological activities .
Result of Action
Indazole derivatives have been associated with a range of biological effects, including anti-inflammatory, anticancer, and antioxidant activities .
properties
IUPAC Name |
6-bromo-2H-indazole-3-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O/c9-5-1-2-6-7(3-5)10-11-8(6)4-12/h1-4H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQQKGUPOPZJRLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NN=C2C=C1Br)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50646093 | |
Record name | 6-Bromo-2H-indazole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50646093 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-1H-indazole-3-carbaldehyde | |
CAS RN |
885271-72-7 | |
Record name | 6-Bromo-2H-indazole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50646093 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.